Cas no 349625-76-9 (4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide)

• Product Name: 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide
• CAS No: 349625-76-9
• MF: C₉H₁₄N₂O₄S₂
• MW: 278.348459720612
• CID: 3089064
• PubChem ID: 885034
• Update Time: 2025-07-02

4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide
• 4-(2-METHANESULFONAMIDOETHYL)BENZENESULFONAMIDE
• ZINC00457034
• EN300-172749
• Oprea1_795720
• 4-[2-(methanesulfonamido)ethyl]benzenesulfonamide
• AKOS001644018
• CS-0236777
• 4-{2-[(methylsulfonyl)amino]ethyl}benzenesulfonamide
• CCG-110174
• STK127004
• 4-{2-[(METHYLSULFONYL)AMINO]ETHYL}-1-BENZENESULFONAMIDE
• G53271
• ZNA62576
• 349625-76-9

• Inchi： 1S/C9H14N2O4S2/c1-16(12,13)11-7-6-8-2-4-9(5-3-8)17(10,14)15/h2-5,11H,6-7H2,1H3,(H2,10,14,15)
• InChI Key： HDXMVOQQADLPOL-UHFFFAOYSA-N
• SMILES： S(C)(NCCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 278.03949928Da
• Monoisotopic Mass: 278.03949928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide

Introduction to 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide (CAS No. 349625-76-9)

4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 349625-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The molecular structure of 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide incorporates a benzene ring substituted with a sulfonamide group at the 1-position and an ethyl chain terminated with a methanesulfonylamide moiety at the 2-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the development of novel pharmaceutical agents.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is renowned for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the context of 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide, the presence of both a benzene sulfonamide and a methanesulfonylamide side chain enhances its solubility in polar solvents while maintaining sufficient lipophilicity for membrane permeability. This balance is critical for designing compounds that can effectively penetrate biological membranes and reach their intended targets within the body.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides as pharmacophores in drug discovery. The structural features of 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide make it a promising candidate for further derivatization to develop compounds with enhanced binding affinity and selectivity. For instance, modifications to the ethyl chain or the benzene ring can be explored to optimize pharmacokinetic properties such as bioavailability, metabolic stability, and target specificity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which allow researchers to rapidly assess the potential of various structural analogs.

In addition to its utility as a building block for drug development, 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide has been investigated in the context of material science and polymer chemistry. The sulfonamide group can serve as a crosslinking agent or a functional monomer in the synthesis of advanced materials with tailored properties. For example, polymers incorporating this moiety may exhibit improved thermal stability or enhanced biocompatibility, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

The synthesis of 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide typically involves multi-step organic reactions, starting from commercially available precursors such as benzene-1-sulfonyl chloride and 2-aminoethanol. The process often requires careful control of reaction conditions to ensure high yield and purity. Palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds between the benzene ring and the ethyl chain. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during synthetic intermediates.

From a regulatory perspective, 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide is subject to standard guidelines for chemical substances used in pharmaceutical research. While it does not fall under categories such as hazardous materials or controlled substances, proper handling procedures must be followed to ensure safety in laboratory settings. These include using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to waste disposal protocols.

The growing interest in 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide is reflected in its increasing demand among research institutions and pharmaceutical companies worldwide. Collaborative efforts between academic researchers and industry scientists are accelerating the exploration of its applications in drug discovery and material science. As computational methods continue to improve, virtual screening approaches are being leveraged to identify novel derivatives with enhanced therapeutic profiles.

In conclusion, 4-(2-methanesulfonamidoethyl)benzene-1-sulfonamide (CAS No. 349625-76-9) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases, while its adaptability in material science opens doors for innovative applications. As research progresses, further insights into its properties and functionalities will undoubtedly expand its utility in both academic and industrial settings.